Cas no 2816817-76-0 (2,5-Diazabicyclo[2.2.1]heptane-2-carboxylic acid, 6-oxo-, 1,1-dimethylethyl ester, (1S,4S)-)

• Product Name: 2,5-Diazabicyclo[2.2.1]heptane-2-carboxylic acid, 6-oxo-, 1,1-dimethylethyl ester, (1S,4S)-
• CAS No: 2816817-76-0
• MF: C₁₀H₁₆N₂O₃
• MW: 212.25
• CID: 5318981
• PubChem ID: 163321566
• Update Time: 2025-10-23

2,5-Diazabicyclo[2.2.1]heptane-2-carboxylic acid, 6-oxo-, 1,1-dimethylethyl ester, (1S,4S)- Chemical and Physical Properties

Names and Identifiers

• 2,5-Diazabicyclo[2.2.1]heptane-2-carboxylic acid, 6-oxo-, 1,1-dimethylethyl ester, (1S,4S)-
• E79983
• tert-butyl (1S,4S)-6-oxo-2,5-diazabicyclo[2.2.1]heptane-2-carboxylate
• 2816817-76-0
• (1S,4S)-2-Boc-6-oxo-2,5-diazabicyclo[2.2.1]heptane
• 2806738-87-2
• PS-17456

• Inchi： 1S/C10H16N2O3/c1-10(2,3)15-9(14)12-5-6-4-7(12)8(13)11-6/h6-7H,4-5H2,1-3H3,(H,11,13)/t6-,7-/m0/s1
• InChI Key： UMGMECYEEYWYKD-BQBZGAKWSA-N
• SMILES： [C@]12([H])C[C@]([H])(NC1=O)CN2C(OC(C)(C)C)=O

Computed Properties

• Exact Mass: 212.11609238g/mol
• Monoisotopic Mass: 212.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 58.6Ų

Additional information on 2,5-Diazabicyclo[2.2.1]heptane-2-carboxylic acid, 6-oxo-, 1,1-dimethylethyl ester, (1S,4S)-

2,5-Diazabicyclo[2.2.1]heptane-2-carboxylic acid, 6-oxo-, 1,1-dimethylethyl ester, (1S,4S)-

The compound with CAS No. 2816817-76-0, commonly referred to as 2,5-Diazabicyclo[2.2.1]heptane-2-carboxylic acid, 6-oxo-, 1,1-dimethylethyl ester, (1S,4S)-, is a bicyclic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of bicyclic amines and is characterized by its unique stereochemistry and functional groups, making it a valuable molecule in organic synthesis and drug discovery.

The bicyclic structure of this compound provides it with rigidity and stability, which are essential properties for many bioactive molecules. The 6-oxo group introduces additional functionality, enhancing its versatility in chemical reactions. Recent studies have highlighted the importance of such bicyclic compounds in the development of new drug candidates, particularly in the fields of neuroscience and oncology.

One of the most promising applications of this compound lies in its potential as a building block for more complex molecules. Researchers have utilized its structure to synthesize bioactive agents that target specific cellular pathways, such as those involved in neurodegenerative diseases and cancer cell proliferation. The stereochemistry of the compound plays a crucial role in these applications, as it determines the molecule's interaction with biological targets.

Moreover, the dimethylethyl ester group present in this compound contributes to its solubility and bioavailability, making it an attractive candidate for drug delivery systems. Recent advancements in green chemistry have also led to the exploration of more sustainable methods for synthesizing this compound, reducing its environmental footprint while maintaining its high purity and quality.

In terms of synthesis, this compound can be prepared through a variety of methods, including ring-closing metathesis and stereoselective alkylation reactions. These methods have been optimized to achieve high yields and excellent stereocontrol, ensuring that the final product meets rigorous pharmaceutical standards.

Recent research has also focused on the computational modeling of this compound to predict its binding affinity to various protein targets. These studies have provided valuable insights into its potential as a lead compound for drug development programs targeting specific diseases such as Alzheimer's disease or Parkinson's disease.

In conclusion, 2816817-76-0 is a versatile and highly functionalized bicyclic compound with significant potential in organic synthesis and drug discovery. Its unique structure and stereochemistry make it an invaluable tool for researchers seeking to develop innovative therapeutic agents with improved efficacy and selectivity.